Cas no 5257-96-5 (Propanedioic acid, (1-methylethoxy)-, dimethyl ester)

• Product Name: Propanedioic acid, (1-methylethoxy)-, dimethyl ester
• CAS No: 5257-96-5
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• CID: 359298
• PubChem ID: 71365582
• Update Time: 2025-04-19

Propanedioic acid, (1-methylethoxy)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (1-methylethoxy)-, dimethyl ester
• dimethyl 2-propan-2-yloxypropanedioate
• Dimethyl [(propan-2-yl)oxy]propanedioate
• 5257-96-5
• DTXSID30788985
• SCHEMBL20399902

• Inchi： 1S/C8H14O5/c1-5(2)13-6(7(9)11-3)8(10)12-4/h5-6H,1-4H3
• InChI Key： AGRGUOKWCUZXTJ-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OC)C(=O)OC)C(C)C

Computed Properties

• Exact Mass: 190.08412
• Monoisotopic Mass: 190.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83